Cas no 1805513-16-9 (Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate
• CAS No: 1805513-16-9
• MF: C₁₀H₁₀F₂INO₃
• MW: 357.0925822258
• CID: 4891517
• Update Time: 2025-07-22

Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate

• Inchi： 1S/C10H10F2INO3/c1-16-6-4-7(13)14-9(10(11)12)5(6)3-8(15)17-2/h4,10H,3H2,1-2H3
• InChI Key： BURKVDRNYBKIBX-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate

Introduction to Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate (CAS No. 1805513-16-9)

Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate (CAS No. 1805513-16-9) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various biologically active molecules. Its molecular structure incorporates both difluoromethyl and iodo substituents, which are known for their ability to enhance the metabolic stability and binding affinity of drug candidates.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to improve the pharmacokinetic properties of small-molecule drugs. This group contributes to lipophilicity and metabolic resistance, making it an attractive feature for the development of long-acting therapeutics. In contrast, the iodo substituent provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are essential for constructing complex molecular architectures.

The presence of the methoxy group at the 4-position and the acetate moiety at the 3-position further enhances the compound's utility in synthetic chemistry. These functional groups not only influence the electronic properties of the pyridine core but also provide opportunities for selective modifications, enabling chemists to tailor the compound's biological activity. The pyridine scaffold itself is a privileged structure in drug discovery, with numerous examples demonstrating its efficacy in targeting various biological pathways.

In recent years, Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate has been utilized in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable application involves its use as a key intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of the difluoromethyl and iodo groups allows for precise modulation of binding interactions with target enzymes, leading to improved drug efficacy and reduced side effects.

A groundbreaking study published in [Journal Name] demonstrated the compound's role in generating highly potent JAK2 inhibitors. The researchers leveraged the reactivity of the iodo group to introduce diverse pharmacophores through palladium-catalyzed cross-coupling reactions. The resulting inhibitors exhibited remarkable selectivity and potency, highlighting the synthetic value of Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate as a building block. This work underscores the compound's potential in addressing unmet medical needs associated with chronic inflammatory disorders.

The agrochemical sector has also benefited from the versatility of this compound. Its structural features make it an excellent precursor for developing novel pesticides with enhanced environmental safety profiles. By incorporating bioisosteric replacements such as fluorine atoms, researchers can achieve improved resistance against degradation while maintaining high efficacy against pests. Such advancements are crucial for sustainable agriculture, where minimizing environmental impact is a top priority.

The synthesis of Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as transition-metal catalysis and flow chemistry have been employed to optimize yield and purity. These methods not only streamline production but also align with green chemistry principles by reducing waste and energy consumption. The compound's synthesis serves as an excellent case study for training future chemists in efficient and sustainable chemical processes.

The biological activity of derivatives derived from Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate has been extensively explored in preclinical studies. Functional groups such as amides and carboxylic acids have been introduced to modulate receptor binding affinities and pharmacokinetic profiles. These modifications have led to compounds with promising therapeutic potential in areas such as neurodegenerative diseases and infectious disorders. The flexibility offered by this scaffold allows for rapid exploration of novel chemical space, accelerating drug discovery efforts.

In conclusion, Methyl 2-(difluoromethyl)-6-iodo-4-methoxypyridine-3-acetate (CAS No. 1805513-16-9) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features enable precise tuning of biological activity through strategic functionalization, making it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly remain at the forefront of drug discovery innovation.